Cas no 18620-92-3 (7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine
• CAS No: 18620-92-3
• MF: C₆H₇N₅
• MW: 149.153279542923
• CID: 123086
• PubChem ID: 10351855
• Update Time: 2025-07-21

7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine
• 1H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine (9CI)
• 7H-PYRROLO(2,3-D)PYRIMIDINE-2,4-DIAMINE
• 1H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine
• 2,4-Diamino-7H-pyrrolo< 2.3-d> pyrimidin
• 2,4-Diamino-pyrrolo< 2,3-d> pyrimidin
• AG-E-35440
• CTK0H2221
• CTK8H3777
• KB-159643
• SureCN1057965
• SureCN1057968
• AKOS006341065
• 2,4-diaminopyrrolo[2,3-d]pyrimidine
• D73407
• BS-50613
• XVTARVYKZCLFGX-UHFFFAOYSA-N
• A897933
• EN300-1273347
• SCHEMBL1057965
• 18620-92-3
• 7H-pyrrolo[2,3-d]pyrimidin-2,4-diamine
• CS-0067324
• DTXSID00438465
• 1H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine(9ci)
• 7H-Pyrrolo[2,3-d]pyriMidine-2,4- diaMine
• DB-350759
• MFCD21647851
• DTXCID60389287
• 1H-Pyrrolo(2,3-d)pyrimidine-2,4-diamine
• 819-219-5

• Inchi： 1S/C6H7N5/c7-4-3-1-2-9-5(3)11-6(8)10-4/h1-2H,(H5,7,8,9,10,11)
• InChI Key： XVTARVYKZCLFGX-UHFFFAOYSA-N
• SMILES： N1C=CC2=C(N)N=C(N)N=C12

Computed Properties

• Exact Mass: 149.07014524g/mol
• Monoisotopic Mass: 149.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 93.6Ų

Additional information on 7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine

Recent Advances in the Study of 7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine (CAS: 18620-92-3): A Comprehensive Research Brief

The compound 7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine (CAS: 18620-92-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential clinical applications. Recent studies have highlighted its role as a key intermediate in the development of novel kinase inhibitors, particularly in the context of cancer therapy.

One of the most notable findings in recent literature is the compound's utility in the synthesis of JAK2 inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine exhibit potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative neoplasms. The study utilized a combination of molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further optimization of JAK2-targeted therapies.

In addition to its role in kinase inhibition, recent research has explored the compound's potential in antimicrobial applications. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of 7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine displayed promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study emphasized the importance of structural modifications to enhance bioavailability and reduce cytotoxicity, suggesting a viable pathway for the development of new antimicrobial agents.

Another area of interest is the compound's application in neurodegenerative disease research. A preclinical study published in Neuropharmacology in 2023 investigated the neuroprotective effects of 7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine derivatives in models of Alzheimer's disease. The results indicated that these compounds could modulate amyloid-beta aggregation and reduce oxidative stress, offering a potential therapeutic strategy for neurodegenerative disorders. However, the study also noted the need for further pharmacokinetic and safety evaluations before clinical translation.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and scalability of 7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine production. A 2023 article in Organic Process Research & Development described a novel catalytic method for the compound's synthesis, which significantly reduced reaction times and improved yields compared to traditional approaches. This development is particularly relevant for industrial-scale production, ensuring a reliable supply for ongoing research and potential commercialization.

In conclusion, the latest research on 7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine (CAS: 18620-92-3) underscores its versatility and therapeutic potential across multiple domains, including oncology, infectious diseases, and neurology. While significant progress has been made in understanding its biological activity and optimizing its synthesis, further studies are needed to address challenges related to pharmacokinetics, toxicity, and clinical efficacy. This compound remains a promising candidate for the development of next-generation therapeutics, and its continued investigation is likely to yield valuable insights for the chemical biology and pharmaceutical communities.